Cas no 429-41-4 (Tetrabutylammonium (fluoride))

• Product Name: Tetrabutylammonium (fluoride)
• CAS No: 429-41-4
• MF: C₁₆H₃₆FN
• MW: 261.462148666382
• MDL: MFCD00011747
• CID: 37352
• PubChem ID: 24852802
• Update Time: 2026-02-05

Tetrabutylammonium (fluoride) Chemical and Physical Properties

Names and Identifiers

• Tetrabutylammonium fluoride
• TBAF
• 1-Butanaminium,N,N,N-tributyl-,fluoride
• n,n,n-tributyl-1-butanaminiufluoride
• TBAF solution
• Tetrabutylammonium fluoride solution
• TetranbutylammoniumfluorideMsolninTHF
• Tetrabutylammonium fluoride 1.0M solution in THF
• TETRABUTYLAMMONIUM FLUORIDE, ON SILICA G EL
• TETRABUTYLAMMONIUM FLUORIDE SOL., ~ 1 M IN TETRAHYDROFURAN
• TetrabutylammoniumFluoride1MInThf
• Tetra-n-butylammonium fluoride, 1M soln. in THF
• Tetra-n-butylammoniumfluoride,1MsolutioninTHF
• TETRABUTYAMMONIUMFLUORIDE
• Tetrabutylammonium Fluoride (TBAF)
• Tetra-n-butylammonium fluoride
• Tetrabutylammonium F
• Tetrabutylammonium Fluoride (1.0 M in THF)
• TETRABUTYLAMMONIUM FLUORIDE, 1M SOLN. IN THF
• N,N,N-tributylbutan-1-aminium fluoride
• TBAF in THF
• TetrabutylaMMoniuM Fluoride Hydrate
• Tetrabutylazanium fluoride
• Tetra-n-butylammonium fluoride on silica gel, ca. 1mmole
• TBAF (ca. 1mol/L in Tetrahydrofuran)
• TBAF (70-75% in Water)
• Tetrabutylammonium (fluoride)
• Tetra-n-butylammonium fluoride,1M soln. in THF
• Tetrabutylammonium fluoride 1moL/L tetrahydrofuran solution

• MDL： MFCD00011747
• Inchi： 1S/C16H36N.FH/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;/h5-16H2,1-4H3;1H/q+1;/p-1
• InChI Key： FPGGTKZVZWFYPV-UHFFFAOYSA-M
• SMILES： [F-].[N+](CCCC)(CCCC)(CCCC)CCCC
• BRN： 3570522

Computed Properties

• Exact Mass: 261.28300
• Monoisotopic Mass: 261.283
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: White solid, easily hygroscopic.
• Density: 0.903 g/mL at 25 °C
• Melting Point: 62-63 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Refractive Index: n20/D 1.456
• Solubility: Miscible with terahydrofuran, acetonitrile, dimethyl sulfoxide and organic solvents.
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 2.00760
• Merck: 9187
• Sensitiveness: Hygroscopic
• Color/Form: 1.0 M in THF
• Solubility: Soluble in water, acetonitrile, THF.

Tetrabutylammonium (fluoride) Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H314,H335
• Warning Statement： P210,P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 11-19-34-37-40
• Safety Instruction： S26-S27-S36/37/39-S45-S33-S29-S16
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：2-8°C
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R19; R34
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Tetrabutylammonium (fluoride)

Tetrabutylammonium (fluoride) and Its Applications in Modern Chemical Research

Tetrabutylammonium fluoride, with the CAS number 429-41-4, is a compound of significant interest in the field of chemical research and pharmaceutical development. This organofluorine compound has garnered attention due to its unique properties and versatile applications. The combination of a bulky tetraalkylammonium cation and a fluoride anion makes it an excellent reagent in various synthetic transformations, particularly in the area of fluorination reactions.

The compound's structure, characterized by a central nitrogen atom bonded to four butyl groups and a fluoride ion, contributes to its high reactivity and stability under a range of conditions. This makes it particularly useful in organic synthesis, where it serves as a potent nucleophile and catalyst. The use of tetrabutylammonium fluoride has been extensively explored in the preparation of fluorinated compounds, which are crucial in the development of pharmaceuticals, agrochemicals, and advanced materials.

In recent years, the application of tetrabutylammonium fluoride has seen significant advancements, particularly in the field of cross-coupling reactions. These reactions are fundamental in constructing complex molecular frameworks and have been pivotal in the synthesis of active pharmaceutical ingredients (APIs). The compound's ability to facilitate the formation of carbon-fluorine bonds has opened new avenues for drug discovery and development. For instance, it has been employed in the synthesis of fluorinated heterocycles, which exhibit enhanced bioavailability and metabolic stability.

Moreover, tetrabutylammonium fluoride has found utility in the field of polymer chemistry. Its role as a catalyst in polymerization reactions has led to the development of novel fluorinated polymers with tailored properties. These polymers find applications in various industries, including electronics, where their high thermal stability and chemical resistance are highly valued. The compound's efficacy in promoting polymerization under mild conditions has made it a preferred choice for researchers seeking sustainable synthetic routes.

Recent studies have also highlighted the importance of tetrabutylammonium fluoride in nanotechnology. Its ability to modify surface properties of nanoparticles has been exploited in the development of advanced materials for drug delivery systems. By incorporating this compound into nanoparticle formulations, researchers have been able to enhance drug targeting and improve therapeutic outcomes. The precise control over nanoparticle surface chemistry afforded by tetrabutylammonium fluoride has opened new possibilities for personalized medicine.

The compound's role as a ligand in coordination chemistry is another area where it has made significant contributions. By forming stable complexes with transition metals, tetrabutylammonium fluoride enables catalytic cycles that are essential for various organic transformations. These complexes have been employed in asymmetric synthesis, where they facilitate the production of enantiomerically pure compounds. Such compounds are highly sought after in pharmaceuticals due to their improved pharmacological properties.

In conclusion, tetrabutylammonium fluoride (CAS number 429-41-4) is a multifaceted compound with broad applications across multiple domains of chemical research. Its unique reactivity and stability make it an invaluable tool for synthetic chemists working on fluorinated compounds, polymers, nanoparticles, and coordination complexes. As research continues to uncover new applications for this compound, its importance in advancing chemical science is undeniable.